7-Hydroxy-2-methyl-3-phenylquinoxaline-6-carboxylic acid
CAS No.: 91190-03-3
Cat. No.: VC15905376
Molecular Formula: C16H12N2O3
Molecular Weight: 280.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 91190-03-3 |
|---|---|
| Molecular Formula | C16H12N2O3 |
| Molecular Weight | 280.28 g/mol |
| IUPAC Name | 7-hydroxy-2-methyl-3-phenylquinoxaline-6-carboxylic acid |
| Standard InChI | InChI=1S/C16H12N2O3/c1-9-15(10-5-3-2-4-6-10)18-12-7-11(16(20)21)14(19)8-13(12)17-9/h2-8,19H,1H3,(H,20,21) |
| Standard InChI Key | OMDXBAQVPPHBSA-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C(N=C2C=C(C(=CC2=N1)O)C(=O)O)C3=CC=CC=C3 |
Introduction
Structural Characteristics and Nomenclature
Spectral Signatures
Key spectroscopic features include:
-
1H NMR: Aromatic protons appear as multiplets between δ 7.4–8.1 ppm, with the methyl group resonating as a singlet near δ 2.5 ppm
-
13C NMR: Carboxylic acid carbon at δ ~170 ppm, quinoxaline carbons between δ 120–150 ppm
-
IR Spectroscopy: Broad O-H stretch (~3000 cm⁻¹), C=O stretch (1690–1710 cm⁻¹), and aromatic C=C vibrations (1450–1600 cm⁻¹)
Synthetic Methodologies
High-Temperature Water (HTW) Synthesis
The most efficient route involves cyclocondensation of 3,4-diaminobenzoic acid with substituted benzils under hydrothermal conditions :
Reaction Conditions
| Parameter | Optimal Range |
|---|---|
| Temperature | 150–230°C |
| Time | 5–30 minutes |
| Solvent | Water/5% HOAc |
| Yield of Target | 62–85% |
This method leverages the inherent acidity of the carboxylic acid group to catalyze quinoxaline formation without additional catalysts . Decarboxylation competes at temperatures >200°C, producing 2-methyl-3-phenylquinoxaline as a byproduct (yield: 15–21%) .
Microwave-Assisted Synthesis
Scale-up production utilizes microwave irradiation to reduce reaction times:
Physicochemical Properties
The compound exhibits limited solubility in polar aprotic solvents but dissolves in DMSO and DMF . Thermal stability up to 200°C makes it suitable for high-temperature applications .
Biological Activity and Mechanisms
Anticancer Activity
Screening against human cancer cell lines revealed:
| Cell Line | IC₅₀ Range (μM) | Most Potent Analog | Reference |
|---|---|---|---|
| HCT-116 | 1.9–7.52 | Compound 9 | |
| MCF-7 | 2.3–6.62 | Compound 11a |
Mechanistic studies suggest:
-
Thymidylate Synthase Inhibition: Molecular docking shows binding at the allosteric site, stabilizing the enzyme's inactive conformation
-
Apoptosis Induction: Nuclear condensation and membrane blebbing observed in treated cells
-
Selectivity Index: >10-fold preference for cancer cells over HEK-293 normal cells
Applications in Drug Development
Prodrug Design
Ester derivatives (e.g., methyl esters) improve bioavailability:
-
Methyl Ester (5): 85% yield, hydrolyzes in vivo to active acid
-
Hydrazide Derivatives: Enable conjugation with targeting moieties
Structure-Activity Relationships
Critical features for bioactivity:
-
Quinoxaline Core: Essential for π-π stacking with target proteins
-
Carboxylic Acid Group: Enhances water solubility and hydrogen bonding
-
7-Hydroxyl Group: Participates in redox cycling, generating reactive oxygen species
Analytical Characterization Techniques
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume